Methyl 2,3-dibromo-5-fluorophenylacetate
Overview
Description
Methyl 2,3-dibromo-5-fluorophenylacetate (MBFPA) is a synthetic compound that has been widely used in scientific research. It is a fluorinated organic compound that is used in a variety of applications, such as synthesis methods, biochemical and physiological effects, and laboratory experiments.
Mechanism of Action
Methyl 2,3-dibromo-5-fluorophenylacetate acts as an inhibitor of the enzyme acetylcholinesterase (AChE). AChE is an enzyme that breaks down the neurotransmitter acetylcholine, which is involved in a variety of physiological processes, including learning and memory. By inhibiting the activity of AChE, Methyl 2,3-dibromo-5-fluorophenylacetate can affect the levels of acetylcholine in the body, which can have a variety of effects on the nervous system.
Biochemical and Physiological Effects
Methyl 2,3-dibromo-5-fluorophenylacetate has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to increase the levels of the neurotransmitter acetylcholine, which can lead to improved learning and memory. In addition, it has been shown to have an anti-inflammatory effect, which can be beneficial in the treatment of inflammatory diseases. Finally, Methyl 2,3-dibromo-5-fluorophenylacetate has been shown to have a protective effect against oxidative stress, which can help protect cells from damage caused by free radicals.
Advantages and Limitations for Lab Experiments
Methyl 2,3-dibromo-5-fluorophenylacetate has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is relatively stable in aqueous solution, making it ideal for use in biochemical and physiological studies. In addition, it is relatively non-toxic, making it safe for use in animal studies. However, Methyl 2,3-dibromo-5-fluorophenylacetate has some limitations for use in laboratory experiments. It has a relatively short half-life, meaning that it must be used quickly after synthesis. In addition, it has a low solubility in water, making it difficult to use in aqueous solutions.
Future Directions
Methyl 2,3-dibromo-5-fluorophenylacetate has the potential to be used in a variety of future applications. It could be used to study the effects of various drugs on the central nervous system, as well as the effects of various environmental pollutants on human health. In addition, it could be used to study the effects of various compounds on cellular processes, such as protein synthesis and signal transduction. Finally, it could be used to study the effects of various compounds on the immune system, as well as the effects of various drugs on the cardiovascular system.
Scientific Research Applications
Methyl 2,3-dibromo-5-fluorophenylacetate has been widely used in scientific research, particularly in the fields of biochemistry and physiology. It has been used to study the effects of various compounds on cellular processes, such as protein synthesis and signal transduction. In addition, Methyl 2,3-dibromo-5-fluorophenylacetate has been used to study the effects of various drugs on the central nervous system, as well as the effects of various environmental pollutants on human health.
properties
IUPAC Name |
methyl 2-(2,3-dibromo-5-fluorophenyl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7Br2FO2/c1-14-8(13)3-5-2-6(12)4-7(10)9(5)11/h2,4H,3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDBHXVBVPJTRNP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1=C(C(=CC(=C1)F)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7Br2FO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.96 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2,3-dibromo-5-fluorophenylacetate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
